Cas no 1805144-86-8 (Methyl 3-(difluoromethyl)-5-iodo-2-nitropyridine-6-carboxylate)

• Product Name: Methyl 3-(difluoromethyl)-5-iodo-2-nitropyridine-6-carboxylate
• CAS No: 1805144-86-8
• MF: C₈H₅F₂IN₂O₄
• MW: 358.037581205368
• CID: 4894218
• Update Time: 2025-06-12

Methyl 3-(difluoromethyl)-5-iodo-2-nitropyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-5-iodo-2-nitropyridine-6-carboxylate

• Inchi： 1S/C8H5F2IN2O4/c1-17-8(14)5-4(11)2-3(6(9)10)7(12-5)13(15)16/h2,6H,1H3
• InChI Key： QZPGKVRDFIWKOC-UHFFFAOYSA-N
• SMILES： IC1=C(C(=O)OC)N=C(C(C(F)F)=C1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 312
• XLogP3: 2.5
• Topological Polar Surface Area: 85

Additional information on Methyl 3-(difluoromethyl)-5-iodo-2-nitropyridine-6-carboxylate

Methyl 3-(difluoromethyl)-5-iodo-2-nitropyridine-6-carboxylate (CAS No. 1805144-86-8): An Overview

Methyl 3-(difluoromethyl)-5-iodo-2-nitropyridine-6-carboxylate (CAS No. 1805144-86-8) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a difluoromethyl group, an iodine substituent, and a nitro group, all of which contribute to its potential biological activity and reactivity. The compound's structure makes it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The chemical formula of Methyl 3-(difluoromethyl)-5-iodo-2-nitropyridine-6-carboxylate is C₁₀H₇F₂INO₄, and its molecular weight is approximately 336.07 g/mol. The presence of the difluoromethyl group imparts unique electronic and steric properties to the molecule, which can influence its interactions with biological targets. The iodine substituent, on the other hand, provides a handle for further chemical modifications, making this compound a versatile building block in synthetic chemistry.

Recent studies have highlighted the potential applications of Methyl 3-(difluoromethyl)-5-iodo-2-nitropyridine-6-carboxylate in the development of novel therapeutics. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structural motifs exhibit potent anti-cancer activity by targeting specific enzymes involved in cell proliferation and survival pathways. The nitro group in the molecule can be reduced to an amino group under appropriate conditions, which can further enhance its biological activity and selectivity.

In addition to its potential as a therapeutic agent, Methyl 3-(difluoromethyl)-5-iodo-2-nitropyridine-6-carboxylate has also been explored as an intermediate in the synthesis of agrochemicals. The iodine substituent can be readily replaced with other functional groups, such as alkyl or aryl moieties, to generate a wide range of derivatives with diverse biological activities. This versatility makes it an attractive candidate for use in the development of new pesticides and herbicides.

The synthesis of Methyl 3-(difluoromethyl)-5-iodo-2-nitropyridine-6-carboxylate typically involves several steps, including the formation of the pyridine ring, introduction of the difluoromethyl and nitro groups, and subsequent iodination. Advanced synthetic methods, such as transition-metal-catalyzed cross-coupling reactions, have been employed to improve the efficiency and yield of these processes. These methods not only enhance the overall synthetic route but also reduce environmental impact by minimizing waste generation.

The physical properties of Methyl 3-(difluoromethyl)-5-iodo-2-nitropyridine-6-carboxylate, such as its solubility and stability, are crucial for its practical applications. The compound is generally stable under standard laboratory conditions but may require careful handling to avoid degradation or unwanted side reactions. Its solubility in organic solvents like dimethyl sulfoxide (DMSO) and dimethylformamide (DMF) makes it suitable for use in various chemical reactions and biological assays.

In conclusion, Methyl 3-(difluoromethyl)-5-iodo-2-nitropyridine-6-carboxylate (CAS No. 1805144-86-8) is a multifaceted compound with significant potential in both medicinal chemistry and agrochemical research. Its unique structural features and versatile reactivity make it an invaluable tool for scientists working on the development of new therapeutic agents and agricultural products. As research in this area continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility in various scientific disciplines.